Cas no 93956-19-5 (Isocyanatomethyl 2-methylprop-2-enoate)
93956-19-5 structure
Product Name:Isocyanatomethyl 2-methylprop-2-enoate
CAS No:93956-19-5
MF:C6H7NO3
MW:141.124681711197
CID:2817498
Update Time:2023-08-07
Isocyanatomethyl 2-methylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2-methyl-, isocyanatomethyl ester
- Isocyanatomethyl 2-methylprop-2-enoate
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- Inchi: 1S/C6H7NO3/c1-5(2)6(9)10-4-7-3-8/h1,4H2,2H3
- InChI Key: BUEJBAKNYNGFTN-UHFFFAOYSA-N
- SMILES: O(CN=C=O)C(C(=C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 191
- XLogP3: 1.9
- Topological Polar Surface Area: 55.7
Isocyanatomethyl 2-methylprop-2-enoate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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